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Compound of Interest

Compound Name: N-Methylcyclobutanecarboxamide

Cat. No.: B112088

Absence of a CAS Number: As of this writing, a specific CAS (Chemical Abstracts Service)
registry number for N-Methylcyclobutanecarboxamide has not been assigned or is not
readily available in public chemical databases. This may indicate that the compound is novel,
has not been extensively studied, or has not been registered for commercial purposes.

This technical guide provides an in-depth overview of N-Methylcyclobutanecarboxamide,
addressing its physicochemical properties, potential synthesis routes, and the broader context
of cyclobutane carboxamide derivatives in research and development. Given the limited direct
experimental data on the title compound, information from closely related analogs is presented
to provide a comparative context for researchers, scientists, and drug development
professionals.

Physicochemical Properties of Related Cyclobutane
Carboxamides

Quantitative data for N-Methylcyclobutanecarboxamide is not available. However, the
computed properties of closely related compounds from the PubChem database offer valuable
insights into the expected characteristics of this molecule.
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1- N-ethyl-N-
Property Methylcyclobutanecarboxa methylcyclobutanecarboxa
mide[1] mide[2]
PubChem CID 232651 69124457
Molecular Formula C6H11INO C8H15NO
Molecular Weight 113.16 g/mol 141.21 g/mol
XLogP3 0.5 1.1
Hydrogen Bond Donor Count 1 0
Hydrogen Bond Acceptor 1 N
Count
Rotatable Bond Count 1 2
Exact Mass 113.084063974 Da 141.115364102 Da
Topological Polar Surface Area  43.1 A2 20.3 A2

Synthesis of Cyclobutane Carboxamide Derivatives

The synthesis of functionalized cyclobutanes, including cyclobutane carboxamides, is a topic of
significant interest in medicinal chemistry due to the unique conformational constraints
imparted by the cyclobutane ring.[3][4] These structures are valuable motifs in biologically
active molecules.[3]

A general and effective method for the synthesis of N-alkyl cyclobutane carboxamides involves
the aminocarbonylation of cyclobutanols. This approach offers a direct route to these valuable
compounds.[3]

General Experimental Protocol: Palladium-Catalyzed
Aminocarbonylation of Cyclobutanol

The following is a generalized experimental protocol based on the regioselective
aminocarbonylation of cyclobutanols for the synthesis of cyclobutanecarboxamides.[3] This
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method provides a pathway to synthesize compounds such as N-
Methylcyclobutanecarboxamide.

Materials:

¢ Cyclobutanol

o Methylamine (or a suitable amine precursor)
o Palladium catalyst (e.g., Pd(OAc)2)

e Ligand (e.g., a phosphine ligand)

e Carbon monoxide (CO) source

e Anhydrous solvent (e.g., Toluene, Dioxane)
o Base (e.g., Triethylamine)

Procedure:

o Areaction vessel is charged with the palladium catalyst, ligand, and anhydrous solvent under
an inert atmosphere (e.g., Argon or Nitrogen).

¢ Cyclobutanol and the base are added to the reaction mixture.

e The vessel is purged with carbon monoxide and then pressurized to the desired CO
pressure.

e Methylamine is introduced into the reaction mixture.

e The reaction is heated to the appropriate temperature and stirred for a specified time,
monitored by techniques such as TLC or GC-MS.

o Upon completion, the reaction is cooled to room temperature, and the pressure is carefully
released.

e The reaction mixture is filtered, and the solvent is removed under reduced pressure.
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e The crude product is purified using column chromatography on silica gel to yield the desired
N-Methylcyclobutanecarboxamide.

Note: The specific catalyst, ligand, solvent, temperature, and pressure may need to be
optimized for the synthesis of N-Methylcyclobutanecarboxamide.

Synthetic Workflow for N-
Alkylcyclobutanecarboxamides

The following diagram illustrates a generalized workflow for the synthesis of N-
alkylcyclobutanecarboxamides via the aminocarbonylation of cyclobutanols.
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Caption: Generalized synthesis workflow for N-Alkylcyclobutanecarboxamides.

Biological Activity and Applications

While no specific biological activity has been reported for N-Methylcyclobutanecarboxamide,
the cyclobutane carboxamide scaffold is present in a variety of biologically active molecules.[3]
These motifs are of interest in drug discovery as they can act as conformationally restricted
scaffolds, which can lead to improved binding affinity and selectivity for biological targets.[3]
The development of synthetic methodologies for cyclobutane derivatives is crucial for exploring
their potential in pharmaceutical applications.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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